Cas no 1807164-89-1 (4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1807164-89-1
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4877307
• Update Time: 2025-07-02

4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-7(10)5-6(16(17)18)3(2-14)1-4(15-5)8(11,12)13/h1,7H
• InChI Key： QCOREFCEGQCUKU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(C(F)(F)F)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine

Introduction to 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1807164-89-1)

4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807164-89-1, represents a class of pyridine derivatives characterized by the presence of multiple fluorinated and nitro substituents, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine incorporates three key functional groups: a cyano group at the 4-position, a difluoromethyl group at the 2-position, and a nitro group at the 3-position, with an additional trifluoromethyl group at the 6-position. This specific arrangement of electron-withdrawing and electron-donating groups creates a molecule with distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine not only enhances its lipophilicity but also modulates its interactions with enzymes and receptors. This has led to its exploration as a key intermediate in the synthesis of small-molecule inhibitors for various diseases.

One of the most compelling aspects of 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop compounds with activity against a range of therapeutic targets, including kinases, transcription factors, and ion channels. The nitro and cyano groups, in particular, have been shown to play crucial roles in modulating reactivity and binding interactions.

Recent studies have highlighted the compound's utility in the development of antiviral and anticancer agents. For instance, derivatives of 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine have been investigated for their ability to inhibit viral proteases and kinases, demonstrating promising results in preclinical models. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorinated groups, such as the difluoromethyl and trifluoromethyl substituents, necessitates specialized synthetic methodologies to ensure high yields and purity. Advances in fluorination techniques have made it possible to incorporate these groups more efficiently, thereby facilitating the production of this valuable intermediate.

The pharmacological profile of 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine has been extensively studied in vitro and in vivo. Initial investigations have revealed that this compound exhibits potent activity against several disease-related targets. For example, it has shown inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Furthermore, its interaction with other kinases involved in tumor growth and metastasis has been explored.

The impact of fluorine substitution on the biological activity of pyridine derivatives cannot be overstated. The electron-withdrawing nature of fluorine atoms can enhance binding affinity by modulating electronic distributions around the molecule. This has been demonstrated in various drug candidates where fluorinated pyridines have been incorporated into lead structures. The case of 4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine underscores this principle, highlighting its potential as a pharmacophore.

In conclusion,4-Cyano-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1807164-89-1) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile biological activities. Its role as a key intermediate in drug development continues to be explored across multiple therapeutic areas. As research progresses, further insights into its mechanisms of action and potential applications are expected to emerge.